1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine

• IUPAC Name: (E)-1-(4-methylpiperazin-1-yl)-3-(2-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C14H17N3O3/c1-15-8-10-16(11-9-15)14(18)7-6-12-4-2-3-5-13(12)17(19)20/h2-7H,8-11H2,1H3/b7-6+
• InChI Key: CTYNEKWYUBCOJB-VOTSOKGWSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CN1CCN(CC1)C(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine, also known as MNPA, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. MNPA is a piperazine derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine has been shown to bind to specific sites on neurotransmitter receptors, leading to a modulation of their activity. Specifically, this compound has been shown to bind to the dopamine D2 receptor and the serotonin 5-HT2A receptor, leading to an increase in dopamine and serotonin release, respectively. This mechanism of action has potential implications for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can increase the release of dopamine and serotonin in the brain, leading to an increase in neuronal activity. In vivo studies have shown that this compound can improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine has several advantages for use in lab experiments. It is a highly specific compound that can be used to target specific neurotransmitter receptors. It is also relatively stable and has a long half-life, making it suitable for use in long-term studies. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment to handle and store the compound.

Future Directions

There are several potential future directions for research on 1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine. One area of interest is in the development of this compound analogs with improved pharmacological properties. Another area of interest is in the study of the potential therapeutic effects of this compound in neurological disorders. Additionally, this compound could be used as a tool to study the role of specific neurotransmitter receptors in various physiological processes. Overall, this compound has significant potential for use in scientific research and could lead to new discoveries in the field of neuroscience.

Synthesis Methods

1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine can be synthesized using various methods, including the reaction of 1-methylpiperazine with 2-nitrocinnamaldehyde in the presence of a base. Another method involves the reaction of 1-methylpiperazine with 2-nitrobenzaldehyde in the presence of an acid catalyst. These methods have been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

1-methyl-4-[3-(2-nitrophenyl)acryloyl]piperazine has been studied extensively for its potential applications in scientific research. One of the most promising applications is in the field of neuroscience, where this compound has been shown to modulate the activity of certain neurotransmitter receptors. This has potential implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.